Cas no 6235-15-0 (Xanthene-9-malononitrile)

• Product name: Xanthene-9-malononitrile
• CAS No: 6235-15-0
• MF: C₁₆H₁₀N₂O
• MW: 246.2634
• CID: 956534
• PubChem ID: 260857

Xanthene-9-malononitrile Chemical and Physical Properties

Names and Identifiers

• Xanthene-9-malononitrile
• (9H-xanthen-9-yl)methanol
• 9-Dicyanomethylxanthen
• 9H-Xanthene-9-methanol
• 9-xanthenemethanol
• 9-Xanthenyl-malon-nitril
• 9-Xanthyl-malonsaeure-dinitril
• AC1MCVNM
• CTK5A2757
• Maybridge3_000515
• Oprea1_124438
• SureCN8820720
• xanthen-9-yl-malononitrile
• xanthen-9-yl-methanol
• (9H-Xanthen-9-yl)propanedinitrile
• 6235-15-0
• NSC92660
• NSC-92660
• DTXSID80977903

• Inchi： InChI=1S/C16H10N2O/c17-9-11(10-18)16-12-5-1-3-7-14(12)19-15-8-4-2-6-13(15)16/h1-8,11,16H
• InChI Key： ZWUWQDXEIPVKAL-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(C3=CC=CC=C3O2)C(C#N)C#N

Computed Properties

• Exact Mass: 246.0794
• Monoisotopic Mass: 246.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81
• LogP: 3.58756